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Compound of Interest

Compound Name:
1-(2-Chloroethoxy)-4-

methoxybenzene

CAS No.: 3383-74-2

Cat. No.: B1278227

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
As a key intermediate in organic synthesis, 1-(2-Chloroethoxy)-4-methoxybenzene presents

a versatile molecular scaffold for the development of novel pharmaceuticals, agrochemicals,

and materials. This guide, intended for the experienced researcher, provides a comprehensive

overview of its chemical and physical properties, detailed synthesis protocols, reactivity, and

applications. By elucidating the causality behind experimental choices and grounding claims in

authoritative sources, this document aims to serve as a practical resource for professionals in

the field.

Core Molecular Attributes
1-(2-Chloroethoxy)-4-methoxybenzene, registered under CAS Number 3383-74-2, is an

organic compound featuring a methoxy-substituted benzene ring ether-linked to a chloroethyl

group. This unique combination of functional groups dictates its reactivity and utility in various

synthetic applications.
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Property Value Source(s)

Molecular Formula C₉H₁₁ClO₂ [1][2]

Molecular Weight 186.63 g/mol [2]

Appearance Colorless to yellow liquid [2]

Density ~1.13 g/mL [2]

Boiling Point 125-128 °C at 13.0 mbar [2]

Solubility

Soluble in methanol and

dichloromethane; limited

solubility in water (130 mg/L at

20°C)

[2]

Molecular Structure:

Caption: Chemical structure of 1-(2-Chloroethoxy)-4-methoxybenzene.

Synthesis and Mechanism
The primary and most efficient method for the synthesis of 1-(2-Chloroethoxy)-4-
methoxybenzene is the Williamson ether synthesis. This reaction proceeds via a bimolecular

nucleophilic substitution (SN2) mechanism.

Underlying Principle: The Williamson Ether Synthesis
The Williamson ether synthesis involves the reaction of an alkoxide ion with a primary alkyl

halide.[3] In this specific synthesis, the phenoxide of 4-methoxyphenol acts as the nucleophile,

attacking the electrophilic carbon of an alkyl halide bearing a chloroethoxy group. The choice of

a primary alkyl halide is critical to favor the SN2 pathway and minimize competing elimination

reactions, which are more prevalent with secondary and tertiary halides.[4]

Detailed Experimental Protocol
This protocol is a representative procedure for the synthesis of 1-(2-Chloroethoxy)-4-
methoxybenzene.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/products/pid_Seven256-1-methoxy-4-2-chloroethoxybenzene.html
https://www.smolecule.com/products/s681184
https://www.smolecule.com/products/s681184
https://www.smolecule.com/products/s681184
https://www.smolecule.com/products/s681184
https://www.smolecule.com/products/s681184
https://www.smolecule.com/products/s681184
https://www.benchchem.com/product/b1278227/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-chloroethoxy-4-methoxybenzene
https://www.benchchem.com/product/b1278227/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-chloroethoxy-4-methoxybenzene
https://www.benchchem.com/product/b1278227/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-chloroethoxy-4-methoxybenzene
https://www.hit2lead.com/building-blocks/9071331
https://pdf.benchchem.com/1352/Technical_Support_Center_Synthesis_of_1_1_chloroethyl_4_methoxybenzene.pdf
https://www.benchchem.com/product/b1278227/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-chloroethoxy-4-methoxybenzene
https://www.benchchem.com/product/b1278227/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-chloroethoxy-4-methoxybenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278227?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

4-Methoxyphenol

1-Bromo-2-chloroethane

Potassium Hydroxide (KOH)

Ethanol (anhydrous)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

Formation of the Phenoxide: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, dissolve 4-methoxyphenol (1.0 equivalent) in anhydrous ethanol. To this

solution, add potassium hydroxide (1.1 equivalents) portion-wise. The reaction mixture is

stirred at room temperature for 30 minutes to ensure complete formation of the potassium 4-

methoxyphenoxide. The formation of the alkoxide is crucial as it is a much stronger

nucleophile than the corresponding alcohol.

Nucleophilic Substitution: To the freshly prepared phenoxide solution, add 1-bromo-2-

chloroethane (1.2 equivalents) dropwise at room temperature. The reaction mixture is then

heated to reflux and maintained at this temperature for 4-6 hours. The progress of the

reaction should be monitored by thin-layer chromatography (TLC). The SN2 attack of the

phenoxide on the primary carbon of 1-bromo-2-chloroethane results in the displacement of

the bromide ion, which is a good leaving group.

Work-up and Isolation: After the reaction is complete, the mixture is cooled to room

temperature, and the solvent is removed under reduced pressure. The resulting residue is

partitioned between diethyl ether and water. The organic layer is separated, washed
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sequentially with a saturated aqueous sodium bicarbonate solution to remove any unreacted

phenol, and then with brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is evaporated to yield the crude product. Further purification can be achieved by

vacuum distillation to afford 1-(2-Chloroethoxy)-4-methoxybenzene as a colorless to pale

yellow oil.

Caption: Workflow for the synthesis of 1-(2-Chloroethoxy)-4-methoxybenzene.

Chemical Reactivity and Applications
The reactivity of 1-(2-Chloroethoxy)-4-methoxybenzene is dominated by the chloroethoxy

and methoxy functionalities, making it a valuable intermediate in several synthetic

transformations.

Nucleophilic Substitution at the Chloroethyl Group
The terminal chlorine atom is susceptible to nucleophilic substitution, allowing for the

introduction of a wide range of functional groups. This reactivity is fundamental to its use as a

building block in the synthesis of more complex molecules, including pharmaceuticals and

agrochemicals.[5]

Vilsmeier-Haack Reaction
1-(2-Chloroethoxy)-4-methoxybenzene can serve as a substrate in the Vilsmeier-Haack

reaction. This reaction introduces a formyl group onto an electron-rich aromatic ring, and in this

context, the compound is used to synthesize complex pyrazole derivatives which are versatile

scaffolds for materials used in solar cells and organic light-emitting diodes (OLEDs).[5] The

structure of these derivatives has been elucidated using NMR and FT-IR spectroscopy.[5]

Polymer Chemistry
This compound is utilized as a monomer in the synthesis of temperature-responsive block

copolymers. These "smart materials" have potential applications in advanced drug delivery

systems.[5]
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Safety and Handling
1-(2-Chloroethoxy)-4-methoxybenzene is a hazardous chemical and must be handled with

appropriate safety precautions in a well-ventilated fume hood.

Hazard Statements: Harmful if swallowed. Causes severe skin burns and eye damage.[6]

Precautionary Statements:

Wear protective gloves, protective clothing, eye protection, and face protection.[6]

Do not eat, drink, or smoke when using this product.

IF SWALLOWED: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON

CENTER or doctor.

IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with

water.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[6]

For comprehensive safety information, consult the Material Safety Data Sheet (MSDS)

provided by the supplier.[7]

Conclusion
1-(2-Chloroethoxy)-4-methoxybenzene is a chemical intermediate with significant potential in

diverse areas of chemical research and development. Its synthesis via the robust Williamson

ether synthesis is well-established, and its reactivity profile allows for the construction of

complex molecular architectures. A thorough understanding of its properties, synthesis, and

handling is paramount for its safe and effective utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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